Cas no 160133-73-3 (4H-Cyclopenta[b]thiophene-2-carboxylicacid, 3-amino-5,6-dihydro-, methyl ester)

• Product Name: 4H-Cyclopenta[b]thiophene-2-carboxylicacid, 3-amino-5,6-dihydro-, methyl ester
• CAS No: 160133-73-3
• MF: C₉H₁₁NO₂S
• MW: 197.2541410923
• CID: 109424
• PubChem ID: 121226701
• Update Time: 2025-04-18

4H-Cyclopenta[b]thiophene-2-carboxylicacid, 3-amino-5,6-dihydro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 4H-Cyclopenta[b]thiophene-2-carboxylicacid, 3-amino-5,6-dihydro-, methyl ester
• methyl 3-amino-5,6-dihydro-4H-cyclopenta[b]thiophene-2-carboxylate
• 4H-Cyclopenta[b]thiophene-2-carboxylicacid,3-amino-5,6-dihydro-,methyl
• 160133-73-3
• 3-Amino-4-methyl-5,6-dihydro-4H-cyclopenta[b]thiophene-2-carboxylic acid

• Inchi： 1S/C9H11NO2S/c1-4-2-3-5-6(4)7(10)8(13-5)9(11)12/h4H,2-3,10H2,1H3,(H,11,12)
• InChI Key： ZTBMAIKCEJMUFZ-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C2=C1CCC2C)N

Computed Properties

• Exact Mass: 197.05104977g/mol
• Monoisotopic Mass: 197.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 91.6Ų